Androsta-1,4,6-triene-3,17-dione

• CAS No.: 633-35-2
• Product Name: Androsta-1,4,6-triene-3,17-dione
• Molecular Formula: C19H22O2
• Molecular Weight: 282.4 g/mol
• IUPAC Name: (8R,9S,10R,13S,14S)-10,13-dimethyl-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthrene-3,17-dione
• Standard InChI: InChI=1S/C19H22O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h3-4,7,9,11,14-16H,5-6,8,10H2,1-2H3/t14-,15-,16-,18-,19-/m0/s1
• Standard InChIKey: DKVSUQWCZQBWCP-QAGGRKNESA-N
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)C=CC4=CC(=O)C=C[C@]34C
• SMILES: CC12CCC3C(C1CCC2=O)C=CC4=CC(=O)C=CC34C
• Canonical SMILES: CC12CCC3C(C1CCC2=O)C=CC4=CC(=O)C=CC34C
• Description: Androsta-1,4,6-triene-3,17-dione is an androstanoid that is androsta-1,4,6-triene substituted by oxo groups at positions 3 and 17. It has a role as an EC 1.14.14.14 (aromatase) inhibitor and a human xenobiotic metabolite. It is a 17-oxo steroid, an androstanoid and a 3-oxo-Delta(1),Delta(4)-steroid.
• Synonyms: 1,4,6-androstatriene-3,17-dione; 1,4,6-androstrien-3,17-dione; A146-T317D; androsta-1,4,6-triene-3,17-dione
• PubChem Compound: 104880
• Last Modified: Nov 11 2021